Cas no 94249-11-3 ((2-Hydroxydodecyl)bis(2-hydroxyethyl)methylammonium toluene-p-sulphonate)

• Product Name: (2-Hydroxydodecyl)bis(2-hydroxyethyl)methylammonium toluene-p-sulphonate
• CAS No: 94249-11-3
• MF: C₂₄H₄₅NO₆S
• MW: 475.682206869125
• CID: 810203
• PubChem ID: 71300546
• Update Time: 2025-04-19

(2-Hydroxydodecyl)bis(2-hydroxyethyl)methylammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxydodecyl)bis(2-hydroxyethyl)methylammonium toluene-p-sulphonate
• 2-hydroxydodecyl-bis(2-hydroxyethyl)-methylazanium,4-methylbenzenesulfonate
• 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methyldodecan-1-aminium 4-methylbenzene-1-sulfonate
• NS00066569
• EINECS 304-385-9
• 94249-11-3
• DTXSID10915873

• Inchi： 1S/C17H38NO3.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-17(21)16-18(2,12-14-19)13-15-20;1-6-2-4-7(5-3-6)11(8,9)10/h17,19-21H,3-16H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： FAZMONYZHWAWSQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCCCCCC)C[N+](C)(CCO)CCO

Computed Properties

• Exact Mass: 475.29675933g/mol
• Monoisotopic Mass: 475.29675933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126Ų